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Compound of Interest

Compound Name: Sodium Bromide

Cat. No.: B10775806

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium bromide
(NaBr) in a range of common organic solvents. Understanding the solubility of this inorganic
salt is critical for a variety of applications, including organic synthesis, catalyst development,
and pharmaceutical formulation. This document presents quantitative solubility data, details
common experimental methodologies for solubility determination, and illustrates the logical
workflow of these experimental processes.

Quantitative Solubility Data

The solubility of sodium bromide in various organic solvents is presented below. The data is
organized by solvent class to facilitate comparison. It is important to note that solubility is
temperature-dependent.

Alcohols

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10775806?utm_src=pdf-interest
https://www.benchchem.com/product/b10775806?utm_src=pdf-body
https://www.benchchem.com/product/b10775806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility ( g/100 g of

Solvent Temperature (°C) solvent)
Methanol 0 17.3[1][2]
10 17.0[3]

15 16.9[3]

20 16.8[1][2][3][4]

30 16.5[3]

40 16.1[1][2][3][4]

50 15.8[3]

60 15.3[1][2][3][4]

Ethanol (absolute) 0 2.45[1][2]
10 2.38[3]

15 2.34[3]

20 2.32[1][2]3]

25 2.31[3]

30 2.29[1][2][3]

40 2.28[3]

50 2.26[3]

60 2.31[3]

70 2.35[1][2][3]

1-Propanol 25 0.456[3]
2-Propanol 25 0.131[3]
1-Butanol 25 0.246[3]
2-Butanol 25 0.034[3]
Isobutanol 25 0.095[3]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://atamankimya.com/sayfalaralfabe.asp?LanguageID=1&cid=3&id=2860&id2=8952
https://www.sciencemadness.org/smwiki/index.php/Sodium_bromide
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=1&cid=3&id=2860&id2=8952
https://www.sciencemadness.org/smwiki/index.php/Sodium_bromide
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://en.wikipedia.org/wiki/Sodium_bromide
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=1&cid=3&id=2860&id2=8952
https://www.sciencemadness.org/smwiki/index.php/Sodium_bromide
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://en.wikipedia.org/wiki/Sodium_bromide
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=1&cid=3&id=2860&id2=8952
https://www.sciencemadness.org/smwiki/index.php/Sodium_bromide
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://en.wikipedia.org/wiki/Sodium_bromide
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=1&cid=3&id=2860&id2=8952
https://www.sciencemadness.org/smwiki/index.php/Sodium_bromide
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=1&cid=3&id=2860&id2=8952
https://www.sciencemadness.org/smwiki/index.php/Sodium_bromide
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=1&cid=3&id=2860&id2=8952
https://www.sciencemadness.org/smwiki/index.php/Sodium_bromide
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=1&cid=3&id=2860&id2=8952
https://www.sciencemadness.org/smwiki/index.php/Sodium_bromide
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=714
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

1-Pentanol

20

0.12[3]

Glycerol (98.5%)

20

38.7[1]12][3]

Ketones and Ethers

Solubility ( g/100 g of

Solvent Temperature (°C)

solvent)
Acetone 25 0.08[3]
Diethyl Ether 20 0.08]3]

id L ot : _: ining Sol

Solubility ( g/100 g of

Solvent Temperature (°C)

solvent)
Dimethylformamide 10.3 3.2[1][2][3]
Formamide 25 35.3[5]
N-Methylformamide 25 28[3]
Acetonitrile 18 0.04[3]
25 0.04[3]
Pyridine Soluble[1][3]
Liguid Ammonia -40 12[3]
25 137.95[3]

Other Organic Solvents
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Solubility ( g/100 g of

Solvent Temperature (°C)

solvent)
Formic Acid 18 19.3[1][2][3]
25 19.4[1][2][3]
y-Butyrolactone 25 0.23[3]
Propylene Carbonate 25 0.08]3]
Benzonitrile - Insoluble[3]
Methyl Acetate - Insoluble[3]
Ethyl Acetate - Insoluble[3]

Experimental Protocols for Solubility Determination

The determination of the solubility of an inorganic salt like sodium bromide in an organic
solvent is a fundamental experimental procedure. A commonly employed and reliable
technique is the analytical gravimetric method.[6][7][8] The general steps of this method are
outlined below.

General Gravimetric Method

The core principle of this method is to create a saturated solution at a specific temperature and
then accurately determine the concentration of the solute in that solution.

1. Sample Preparation and Equilibration:

e An excess amount of anhydrous sodium bromide is added to a known mass of the organic
solvent in a sealed container.[9][10] Using an excess of the salt ensures that the solution
becomes saturated.

e The container is then placed in a temperature-controlled environment, such as a water bath
or a thermostated shaker.

o The mixture is agitated or stirred for a prolonged period to ensure that equilibrium is reached
between the dissolved and undissolved salt.[9][10] The time required to reach equilibrium
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can vary depending on the solvent and temperature and may be determined through
preliminary experiments.[9][10]

2. Separation of the Saturated Solution:

e Once equilibrium is established, the undissolved solid must be carefully separated from the
saturated solution without altering the temperature.

e This is typically achieved by filtration or centrifugation. It is crucial that this step is performed
at the same temperature as the equilibration to prevent any changes in solubility.

3. Concentration Determination:
o A precisely weighed sample of the clear, saturated solution is taken.

e The solvent is then evaporated from the sample, often under reduced pressure or gentle
heating.

e The mass of the remaining dry sodium bromide is measured.
o The solubility is then calculated as the mass of the dissolved salt per 100 g of the solvent.

For hygroscopic compounds or in non-aqueous solvents, it is critical to perform these steps in a
moisture-free environment, for instance, within a glovebox or using a Schlenk line, to ensure
accurate results.[9][10]

Logical Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in the experimental determination of
sodium bromide solubility.
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Click to download full resolution via product page

Caption: A workflow diagram illustrating the key stages of determining the solubility of sodium
bromide in an organic solvent using the gravimetric method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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